2-{[(4-Chlorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C17H17ClN2O3S
• Molecular Weight: 364.8 g/mol
• IUPAC Name: 2-[[2-(4-chlorophenoxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H17ClN2O3S/c18-10-5-7-11(8-6-10)23-9-14(21)20-17-15(16(19)22)12-3-1-2-4-13(12)24-17/h5-8H,1-4,9H2,(H2,19,22)(H,20,21)
• InChI Key: GKXYBIXXKBGULS-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)COC3=CC=C(C=C3)Cl)C(=O)N

Description

2-{[(4-Chlorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a chemical entity of significant interest in early-stage drug discovery, particularly in the field of nuclear receptor pharmacology. Recent scientific investigations have identified derivatives of the 4,5,6,7-tetrahydro-benzothiophene scaffold, to which this compound belongs, as modulators of the Retinoic Acid Receptor-related Orphan Receptor Gamma t (RORγt) . RORγt is a critical transcriptional regulator for the differentiation and function of Th17 cells, and due to its role in inflammatory and autoimmune diseases, metabolic diseases, and certain resistant cancer types, it is a compelling target for therapeutic intervention . The primary research value of this compound lies in its utility as a chemical tool to study the complex biology of RORγt and to probe the structure-activity relationships within the orthosteric ligand-binding pocket of this receptor. The binding and modulatory activity of this class of compounds are associated with interactions in the Cys320-Glu326 and Arg364-Phe377 hydrophilic regions of the RORγt ligand-binding domain, potentially influencing protein conformation and coactivator binding . Researchers employ this compound in vitro to further understand the mechanisms of inverse agonism, which can occur through steric clashes and push-pull mechanisms that destabilize the active protein conformation, thereby suppressing RORγt-mediated gene transcription . Its study contributes to the broader effort to discover and optimize novel modulators for nuclear receptors and other globular protein targets.

Biological Activity

The compound 2-{[(4-Chlorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 301224-27-1) is a synthetic derivative with potential pharmacological applications. This article explores its biological activity, focusing on its mechanisms, efficacy in various assays, and potential therapeutic uses.

Chemical Structure and Properties

• Molecular Formula : C17H17ClN2O3S
• Molar Mass : 378.87306 g/mol
• Structural Features : The compound features a benzothiophene core substituted with a chlorophenoxyacetyl group, which is critical for its biological activity.

Biological Activity Overview

The biological activity of this compound has been evaluated through various research studies focusing on its antioxidant , anticancer , and antimicrobial properties.

Antioxidant Activity

Research indicates that compounds with similar structures exhibit significant antioxidant properties. The DPPH radical scavenging assay has been utilized to evaluate the antioxidant capacity of derivatives of benzothiophene compounds. For instance, derivatives containing thiophene moieties have shown antioxidant activities comparable to well-known antioxidants like ascorbic acid .

Compound	DPPH Scavenging Activity	Reference
2-{[(4-Chlorophenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide	TBD
Ascorbic Acid	100% (Control)	-

Anticancer Activity

The anticancer potential of this compound has been assessed against various cancer cell lines. Studies have shown that related compounds exhibit cytotoxic effects against human glioblastoma (U-87) and triple-negative breast cancer (MDA-MB-231) cell lines. For example, a related compound demonstrated an IC50 value lower than that of standard chemotherapeutics in the same assays .

Cell Line	IC50 Value (µM)	Reference
U-87	TBD
MDA-MB-231	TBD

Antimicrobial Activity

The antimicrobial efficacy of the compound has also been explored. Compounds within the same chemical class have shown promising results against various bacterial strains. The mechanism often involves disruption of bacterial cell membranes or inhibition of essential metabolic pathways .

Case Studies and Research Findings

• Study on Antioxidant Properties :
  A study conducted on a series of benzothiophene derivatives found that those with chlorophenoxy substitutions exhibited enhanced radical scavenging abilities compared to their non-substituted counterparts. The presence of electron-withdrawing groups like chlorine significantly increased their reactivity towards free radicals .
• Cytotoxicity Assays :
  In vitro studies using MTT assays revealed that the compound exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells. This selectivity is crucial for developing effective cancer therapies .
• Mechanism of Action :
  Preliminary investigations suggest that the compound may induce apoptosis in cancer cells through mitochondrial pathways. This involves the release of cytochrome c and activation of caspases, leading to programmed cell death .

Comparison with Similar Compounds

Structural Features and Substitution Patterns

The compound shares structural motifs with several benzothiophene derivatives, differing primarily in substituents and functional groups. Key analogs include:

Compound Name	Key Substituents	Molecular Weight (g/mol)	CAS Number	Activity/Application
Target Compound	4-Chlorophenoxy, carboxamide	~364.84 (calculated)	Not provided	Not specified in evidence
2-[(4-Chlorobenzylidene)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile	4-Chlorobenzylidene amino, carbonitrile	329.84	Not provided	Not specified
Ethyl 2-{[(4-chloro-2-methylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	4-Chloro-2-methylphenoxy, ethyl ester	405.28	346720-81-8	Not specified
2-Amino-N-(4-chlorophenyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide	4-Chlorophenyl, carboxamide	307.80	69438-16-0	Safety data available
Anticorrosive Thiophene Derivatives (A, B, C)	Cyano, iminopropylidene hydrazinyl, ester/carbonitrile	Varies	Not provided	Anticorrosive (theoretical)

Key Observations :

• Steric Effects: Substituents like 4-chloro-2-methylphenoxy () introduce steric hindrance, which may affect binding interactions in biological systems.
• Hydrogen Bonding : Carboxamide-containing derivatives (e.g., target compound, ) exhibit stronger hydrogen-bonding capacity compared to esters or nitriles, influencing solubility and crystal packing .

Physicochemical and Functional Properties

• Solubility : Carboxamide derivatives generally exhibit higher aqueous solubility than carbonitrile or ester analogs due to hydrogen-bonding capacity.
• Thermal Stability : Esters (e.g., ) may show lower thermal stability compared to carboxamides due to hydrolytic susceptibility.

Preparation Methods

Formation of the Benzothiophene Ring

Ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate serves as a critical intermediate, as noted in multiple synthetic protocols. Its preparation involves a Gewald-like reaction, where cyclohexanone derivatives undergo condensation with cyanoacetate esters in the presence of sulfur and a base. For example:

• Reactants : Cyclohexanone, methyl thioglycolate, and ammonium acetate.

• Conditions : Reflux in ethanol with catalytic sulfur.

• Mechanism : Thiol anion attack on the carbonyl group, followed by cyclization and aromatization to yield the benzothiophene core.

The ester group at the 3-position is subsequently hydrolyzed to a carboxylic acid using aqueous NaOH, followed by acidification with HCl.

Conversion to Carboxamide

The carboxylic acid intermediate is converted to the corresponding carboxamide via activation as an acyl chloride.

• Chlorination : Treatment with thionyl chloride (SOCl₂) under reflux yields 4,5,6,7-tetrahydro-1-benzothiophene-3-carbonyl chloride.

• Amination : Reaction with ethylamine in anhydrous tetrahydrofuran (THF) forms the N-ethyl carboxamide derivative. This step requires careful stoichiometry to avoid over-alkylation.

Key Characterization Data :

Intermediate	Melting Point	IR (cm⁻¹)	$^1H$ NMR (DMSO-d₆, δ ppm)
Ethyl 2-amino-4,5,6,7-THB-3-carboxylate	150–151°C	3417 (NH₂), 1637 (C=O)	3.93 (s, 6H, OCH₃), 4.88 (s, 2H, CH₂)
4,5,6,7-THB-3-carbonyl chloride	–	1775 (C=O)	–
N-Ethyl-4,5,6,7-THB-3-carboxamide	–	1650 (C=O), 1550 (N–H)	1.10 (t, 3H, CH₃), 3.40 (q, 2H, CH₂)

The introduction of the [(4-chlorophenoxy)acetyl]amino group at the 2-position proceeds via acylation of the primary amine.

Acylation Reaction

The 2-amino group of the core scaffold is highly nucleophilic, enabling efficient acylation with (4-chlorophenoxy)acetyl chloride.

• Reagents : (4-Chlorophenoxy)acetyl chloride, triethylamine (TEA) as a base.

• Conditions : Anhydrous acetonitrile under reflux for 4–6 hours.

• Workup : Extraction with ethyl acetate, drying over Na₂SO₄, and purification via silica-gel chromatography.

Mechanistic Insights :
The reaction proceeds via nucleophilic attack of the amine on the acyl chloride, with TEA neutralizing HCl byproduct. Steric hindrance from the tetrahydrobenzothiophene ring is minimal, ensuring high yields (65–96% in analogous reactions).

Optimization Considerations

• Solvent Choice : Polar aprotic solvents (e.g., acetonitrile, THF) enhance reaction rates by stabilizing the transition state.

• Temperature : Reflux conditions (80–100°C) are critical for overcoming activation energy barriers without decomposing sensitive intermediates.

• Purification : Column chromatography with gradients of ethyl acetate/hexane effectively separates the product from unreacted starting materials.

Analytical and Spectroscopic Validation

Successful synthesis requires rigorous characterization to confirm structural integrity.

Spectroscopic Data

• IR Spectroscopy :

  • N–H stretch: 3300–3400 cm⁻¹ (amide and amine).

  • C=O stretch: 1650–1680 cm⁻¹ (carboxamide and ester).

• $^1H$ NMR :

  • Aromatic protons (4-chlorophenoxy): δ 6.8–7.3 ppm (doublet, J = 8.5 Hz).

  • Ethyl group (N–CH₂CH₃): δ 1.10 (triplet), 3.40 (quartet).

  • Tetrahydrobenzothiophene protons: δ 1.6–2.8 ppm (multiplet, cyclohexyl).

Challenges and Mitigation Strategies

Yield Optimization

• Catalysis : Lewis acids (e.g., ZnCl₂) may accelerate acylation but risk side reactions.

• Microwave Assistance : Reduces reaction times from hours to minutes in analogous systems.

Industrial-Scale Considerations

For large-scale production:

• Cost-Effective Reagents : Substituting thionyl chloride with PCl₃ for chlorination.

• Continuous Flow Systems : Enhance safety and reproducibility for exothermic steps (e.g., acyl chloride formation).